3',4-Dimethoxy-[1,1'-biphenyl]-2-carboxamide

• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• IUPAC Name: 5-methoxy-2-(3-methoxyphenyl)benzamide
• InChI: InChI=1S/C15H15NO3/c1-18-11-5-3-4-10(8-11)13-7-6-12(19-2)9-14(13)15(16)17/h3-9H,1-2H3,(H2,16,17)
• InChI Key: IRFRHCYRTIFYMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CC=C2)OC)C(=O)N

Description

3',4-Dimethoxy-[1,1'-biphenyl]-2-carboxamide is a biphenyl-derived carboxamide featuring methoxy substituents at the 3' and 4' positions of the biphenyl scaffold. This compound is structurally related to pharmaceuticals and agrochemicals, with its methoxy groups influencing electronic properties, solubility, and biological interactions.

Biological Activity

3',4-Dimethoxy-[1,1'-biphenyl]-2-carboxamide is a compound of interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its anticancer, antioxidant, and other therapeutic properties based on diverse research findings.

Chemical Structure

The chemical structure of 3',4-Dimethoxy-[1,1'-biphenyl]-2-carboxamide can be represented as follows:

• Molecular Formula : C$_{16}$H$_{17}$N$_{1}$O$_{3}$
• Molecular Weight : 273.31 g/mol

Anticancer Activity

Recent studies have highlighted the anticancer properties of 3',4-Dimethoxy-[1,1'-biphenyl]-2-carboxamide, particularly against various cancer cell lines.

Research Findings

• Cell Line Studies : The compound exhibited significant cytotoxicity against breast cancer (MCF-7) and lung cancer (A549) cell lines. The IC$_{50}$ values were reported as follows:
  • MCF-7: IC$_{50}$ = 5.10 µM
  • A549: IC$_{50}$ = 0.72 µM .
• Mechanism of Action : The compound's mechanism involves the inhibition of cell proliferation through apoptosis induction and cell cycle arrest at the G1/S phase .
• Comparative Analysis : In comparative studies, 3',4-Dimethoxy-[1,1'-biphenyl]-2-carboxamide showed better efficacy than standard chemotherapeutic agents like doxorubicin in specific assays .

Antioxidant Activity

The antioxidant potential of 3',4-Dimethoxy-[1,1'-biphenyl]-2-carboxamide has also been evaluated.

Experimental Results

• Inhibition of Lipid Peroxidation : The compound demonstrated significant inhibitory effects on lipid peroxidation with an effective concentration (EC$_{50}$) of approximately 0.565 mM .
• Mechanism : The antioxidant activity is attributed to the presence of methoxy groups that enhance electron donation capabilities, thus stabilizing free radicals .

Structure-Activity Relationship (SAR)

The biological activity of 3',4-Dimethoxy-[1,1'-biphenyl]-2-carboxamide is influenced by its structural components.

Substituent Position	Substituent Type	Impact on Activity
3', 4'	Methoxy	Increases anticancer activity
2	Carboxamide	Essential for cytotoxicity

Case Studies

Several case studies have documented the therapeutic potential of this compound:

• Study on MCF-7 Cells : A study found that treatment with 3',4-Dimethoxy-[1,1'-biphenyl]-2-carboxamide resulted in a significant reduction in cell viability compared to untreated controls .
• In Vivo Studies : Animal models treated with varying doses showed a dose-dependent reduction in tumor size, confirming the compound's potential as an anticancer agent .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Modifications and Functional Groups

N-Ethyl-3',4'-dimethoxy-N-methyl-5-(trifluoromethyl)-[1,1'-biphenyl]-2-carboxamide (Flumetover)

• Structure : Differs by the addition of a trifluoromethyl (-CF₃) group at the 5-position and N-ethyl-N-methyl substitution on the carboxamide .
• Impact: The -CF₃ group enhances lipophilicity and metabolic stability, making it suitable for pesticidal applications (flumetover).

3’-Formyl-4’-methoxy-[1,1’-biphenyl]-2-carboxamide (IIIb)

• Structure : Contains a formyl (-CHO) group at 3' and a methoxy (-OCH₃) at 4' .
• Impact : The formyl group increases reactivity, enabling further derivatization (e.g., condensation with thiosemicarbazide to form thiosemicarbazones). This contrasts with the dual methoxy groups in the target compound, which prioritize steric and electronic modulation over reactivity .

4-Methoxy-N,2'-dimethyl-[1,1'-biphenyl]-2-carboxamide (4.20f)

• Structure : Methoxy at 4', methyl at 2', and N,N-dimethyl substitution on the carboxamide .

Physicochemical Properties

Compound	Melting Point (°C)	Key Substituents	Solubility Trends
3',4-Dimethoxy-[1,1'-biphenyl]-2-carboxamide (hypothetical)	~140–160 (estimated)	3'-OCH₃, 4'-OCH₃	Moderate in organic solvents
IIIb	140	3'-CHO, 4'-OCH₃	Lower due to polar formyl group
Flumetover	Not reported	3'-OCH₃, 4'-OCH₃, 5-CF₃	High lipophilicity
4.20f	Not reported	4'-OCH₃, 2'-CH₃, N,N-dimethyl	Improved aqueous solubility